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Compound of Interest

Tetramethylammonium
Compound Name: ,
bicarbonate

cat. No.: B1311808

An In-depth Technical Guide to
Tetramethylammonium Bicarbonate

For researchers, scientists, and professionals in drug development, a thorough understanding
of key chemical reagents is paramount. Tetramethylammonium bicarbonate (TMAB) is a
versatile quaternary ammonium salt with a growing number of applications in modern chemical
synthesis, from its role as a phase-transfer catalyst to its use as a critical intermediate in the
production of high-purity electronics-grade chemicals. This guide provides a comprehensive
overview of its chemical properties, synthesis, and significant applications, adhering to a
technical format for its intended audience.

Core Chemical Identity and Properties

Tetramethylammonium bicarbonate is a quaternary ammonium salt consisting of a
tetramethylammonium cation and a bicarbonate anion. Its fundamental properties are
summarized below.
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Property Data Reference
CAS Number 58345-96-3 [11[2][3]
Molecular Formula C5H13NO3 [1112]14]
Molecular Weight 135.16 g/mol [11[2]
tetramethylazanium;hydrogen
IUPAC Name [1]
carbonate
White, crystalline solid or
Appearance Clear, colorless liquid (as a [2]
solution)
Typically 258% or =95%
Purity ypicaly o [2]
(assay by titration)
Solubility Soluble in water and methanol [5]

Storage Conditions

Room temperature or 10°C -
25°C

[2]

SMILES String

C--INVALID-LINK--(C)C.C(=0)
(O)[O]

Synthesis and Experimental Protocols

The industrial synthesis of tetramethylammonium bicarbonate is a critical process, as its

purity directly impacts the quality of downstream products, such as tetramethylammonium

hydroxide (TMAH) used in the electronics industry.[1]

Two-Step Synthesis Method

A common method for synthesizing TMAB involves a two-step process:[1]

o Quaternization: Trimethylamine is reacted with dimethyl carbonate to form the intermediate,

tetramethylammonium methyl carbonate.

e Hydrolysis: The intermediate is then hydrolyzed with water to yield tetramethylammonium

bicarbonate and methanol.
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Innovations in reactor technology, such as the use of continuous flow reactors, are being
implemented to improve the efficiency and safety of this synthesis, moving away from
traditional batch processing.[1]

Continuous Flow Synthesis Protocol Example

A patented method details the synthesis using a tank reactor in series with a tubular reactor to
produce TMAB as a raw material for TMAH electrolysis.[6]

o Reactor Setup: A tank reactor is connected in series with a tubular reactor.[6]

e Reaction Conditions (Example 1):

[¢]

Tank Reactor Pressure: 0.7MPa[6]

[¢]

Tank Reactor Residence Time: 50 min[6]

[e]

Tubular Reactor Temperature: 120°C[6]

o

Tubular Reactor Residence Time: 20 min[6]

o Downstream Processing: The product undergoes a two-stage falling film evaporation
process to isolate the tetramethylammonium bicarbonate.[6]

o First Evaporator: 0.15MPa pressure, 120°C temperature[6]
o Second Evaporator: Normal pressure, 110°C temperature[6]
« Yield: This specific example resulted in a product yield of 94.6%.[6]

Key Applications in Research and Industry

Tetramethylammonium bicarbonate's unique properties make it a valuable reagent in various
fields.

1. Intermediate for High-Purity TMAH Production
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Electronic-grade tetramethylammonium hydroxide (TMAH) is essential in the semiconductor
industry for processes like photolithography.[6] The electrolysis of an aqueous solution of
TMAB is a clean and efficient method for producing this high-purity TMAH.[1]

o Experimental Protocol: Double-Membrane Electrolysis

o Cell Setup: A three-compartment electrolytic cell is used, consisting of a cathode tank, a
buffer tank, and an anode tank.[1]

o Cathode Compartment: Contains a dilute solution of tetramethylammonium hydroxide.[1]
o Buffer Tank: Filled with the tetramethylammonium bicarbonate solution.[1]

o Anode Tank: Contains a solution such as sodium sulfate to complete the electrical circuit.

[1]

o Mechanism: The specific ion-exchange membranes allow for the selective migration of
tetramethylammonium ions into the cathode compartment, forming highly pure TMAH,
while preventing contamination from other ions.[1]

2. Organic Synthesis
TMAB serves as a versatile reagent in organic chemistry.

o Phase-Transfer Catalyst: It facilitates reactions between reactants in immiscible phases
(e.g., aqueous and organic). By transferring reactive ions into the organic phase, TMAB
accelerates reaction rates and can lead to higher yields and improved selectivity.[2][7] This is
invaluable in the synthesis of pharmaceuticals and agrochemicals.[2]

o Methylating Agent: The tetramethylammonium cation, [(CHs)sN]*, can act as a source for
methyl groups in certain organic reactions, a critical step in the synthesis of many fine
chemicals.[1][7]

3. Analytical Chemistry

In chromatography, TMAB is used as an ion-pairing agent. This application is crucial for
enhancing the separation and resolution of ionic compounds during analysis, which is vital for
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quality control in pharmaceutical and chemical laboratories.[2]
4. Biochemical Research

Researchers utilize tetramethylammonium bicarbonate in biochemical assays. Its properties
can help to stabilize proteins and enzymes, which is beneficial when studying enzyme kinetics
and protein interactions.[2]

Visualized Workflows and Relationships

To better illustrate the processes and concepts discussed, the following diagrams have been
generated using the DOT language.

Two-Step Synthesis of Tetramethylammonium Bicarbonate
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Caption: Workflow for the two-step synthesis of Tetramethylammonium Bicarbonate.
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Caption: Diagram of a three-compartment cell for TMAH electrolysis.
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Properties and Applications of Tetramethylammonium Bicarbonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tetramethylammonium bicarbonate CAS number and
molecular structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311808#tetramethylammonium-bicarbonate-cas-
number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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